![molecular formula C14H24N2O2S B2961510 N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide CAS No. 1427734-05-1](/img/structure/B2961510.png)
N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide, also known as CT-3, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CT-3 belongs to the class of compounds known as cannabinoids, which are compounds that interact with the endocannabinoid system in the body. In
Scientific Research Applications
N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have potential as a treatment for epilepsy, as it has been shown to reduce seizures in animal models.
Mechanism of Action
N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide interacts with the endocannabinoid system in the body, specifically with the CB2 receptor. This receptor is primarily found in immune cells and is involved in regulating inflammation and immune function. By interacting with this receptor, this compound is able to reduce inflammation and modulate immune function. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. This compound has also been shown to reduce pain in animal models of neuropathic pain and inflammatory pain. Additionally, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide in lab experiments is that it has been well-studied and its synthesis method is well-established. Additionally, its interactions with the endocannabinoid system make it a useful tool for studying the role of this system in various physiological processes. However, one limitation of using this compound is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer to animals in lab experiments.
Future Directions
There are a number of potential future directions for research on N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the efficacy of this compound in inhibiting the growth of cancer cells in vivo. Additionally, more research is needed to determine the optimal dosing and administration methods for this compound in various disease states. Finally, more research is needed to determine the long-term effects of this compound on the body, particularly with regard to its potential for neuroprotection.
Synthesis Methods
N-(3-cyanothiolan-3-yl)-3-[(4-methylpentan-2-yl)oxy]propanamide can be synthesized using a multi-step process that involves the reaction of 3-cyanothiolane with 4-methylpent-2-ene-1-ol in the presence of a catalyst. The resulting intermediate is then reacted with acryloyl chloride to produce this compound. This synthesis method has been well-established in the literature and has been used to produce this compound for research purposes.
properties
IUPAC Name |
N-(3-cyanothiolan-3-yl)-3-(4-methylpentan-2-yloxy)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O2S/c1-11(2)8-12(3)18-6-4-13(17)16-14(9-15)5-7-19-10-14/h11-12H,4-8,10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZTJZQGROJWGQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C)OCCC(=O)NC1(CCSC1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.